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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5
CAS No.: 2140327-60-0
Cat. No.: B15559564
Get Quote
. J

Introduction

Carfentrazone-ethyl is a widely used herbicide for the control of broadleaf weeds. For accurate
guantification of Carfentrazone-ethyl in complex matrices such as soil, water, and agricultural
products, a robust analytical method is essential. The use of a deuterated internal standard,
Carfentrazone-ethyl-d5, is a common practice in mass spectrometry-based methods to correct
for matrix effects and variations in sample preparation and instrument response. Solid-phase
extraction (SPE) is a critical step in the sample preparation workflow, enabling the
concentration and purification of the analyte and its internal standard from the sample matrix
prior to analysis.

This document provides detailed application notes and a protocol for the solid-phase extraction
of Carfentrazone-ethyl-d5 from soil samples. The methodology is based on established
analytical procedures and is intended for use by researchers, scientists, and professionals in
drug development and environmental analysis.
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The following table summarizes the quantitative data related to the SPE method for

Carfentrazone-ethyl, which is directly applicable to Carfentrazone-ethyl-d5.

Relative . .
o Limit of Limit of
. Fortification Recovery Standard . L
Matrix o Detection Quantitatio
Level (%) Deviation
(LOD) n (LOQ)
(RSDr) (%)
Sall 0.1 mg/kg 88.4 - 106.7 4.2-9.8 0.015 mg/kg 0.05 mg/kg
0.5 mg/kg 88.4 - 106.7 4.2-9.8
1 mg/kg 88.4 - 106.7 4.2-9.8
Water 0.005 mg/kg 85.8-99.5 44-9.6 0.001 mg/kg 0.0025 mg/kg
0.025 mg/kg 85.8-99.5 4.4-9.6
0.05 mg/kg 85.8-99.5 4.4-9.6
Wheat 0.2 mg/kg 86.3-91.3 <5.0 0.015 mg/kg 0.05 mg/kg
0.5 mg/kg 86.3-91.3 <5.0
1 mg/kg 86.3-91.3 <5.0

Data adapted from a study on the enantioselective separation of Carfentrazone-ethyl.[1]

Experimental Protocols

This protocol details the solid-phase extraction of Carfentrazone-ethyl-d5 from soil samples.
The procedure for Carfentrazone-ethyl-d5 is identical to that of the non-deuterated
Carfentrazone-ethyl.

Materials and Reagents
o Carfentrazone-ethyl-d5 analytical standard
e Hexane (HPLC grade)

o Ethyl acetate (HPLC grade)
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e Methanol (HPLC grade)
e Deionized water
e Sodium sulfate, anhydrous

o Solid-Phase Extraction (SPE) Cartridges: Silica gel, 1 g/ 6 mL (e.g., Varian Sl or Agilent
Bond Elut SI)[2]

o Centrifuge tubes

» Nitrogen evaporator

o Vortex mixer

e Analytical balance

Sample Preparation and Extraction

e Soil Sample Preparation: Weigh 40 g of the soil sample into a centrifuge tube.[2]

 Fortification: Fortify the sample with an appropriate amount of Carfentrazone-ethyl-d5
standard solution.

o Extraction: Add 80 mL of a mixture of acetonitrile and water (8:2, v/v) to the soil sample.[3]
e Shaking: Cap the tube and shake vigorously for 1 hour.

o Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes.

o Collection: Decant the supernatant into a clean collection tube.

e Drying: Pass the extract through anhydrous sodium sulfate to remove any residual water.[2]

o Concentration: Concentrate the extract to approximately 1-2 mL using a nitrogen evaporator
at 60-70°C.[2]

o Reconstitution: Dilute the concentrated extract with 10 mL of hexane.[2]
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Solid-Phase Extraction (SPE) Procedure

» Cartridge Conditioning: Precondition the silica gel SPE cartridge by passing 5 mL of hexane
through it. Do not allow the cartridge to go dry.[2]

o Sample Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge
at a slow, dropwise rate.

o Cartridge Washing: Wash the cartridge with 10 mL of a hexane and ethyl acetate mixture
(95:5, v/v) to remove interfering substances. Discard the eluate.[2]

o Elution: Elute the analyte of interest, Carfentrazone-ethyl-d5, with 10 mL of a hexane and
ethyl acetate mixture (8:2, v/v). Collect the eluate in a clean tube.[2]

e Final Concentration: Concentrate the eluate to a final volume of 0.5 mL under a gentle
stream of nitrogen.[2]

e Reconstitution for Analysis: Reconstitute the final residue in a suitable solvent for the
analytical instrument (e.qg., ethyl acetate for GC-MS analysis).[2]

Mandatory Visualization
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Sample Preparation
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Caption: Workflow for Solid-Phase Extraction of Carfentrazone-ethyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Solid-Phase
Extraction of Carfentrazone-ethyl-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559564/docs#application-notes-and-protocols-for-
solid-phase-extraction-of-carfentrazone-ethyl-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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